21-Desacetyl 21-Formyl Deflazacort
Description
21-Desacetyl deflazacort (21-DFZ) is the pharmacologically active metabolite of deflazacort, a synthetic glucocorticoid derived from prednisolone. Structurally, 21-DFZ retains the methyl-oxazoline ring at position 17, distinguishing it from conventional corticosteroids like prednisolone . Its molecular formula is C₂₃H₂₉NO₅, with a molecular weight of 399.49 g/mol .
Properties
Molecular Formula |
C₂₄H₂₉NO₆ |
|---|---|
Molecular Weight |
427.49 |
Synonyms |
Deflazacort-21 Formate |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings
Analytical Methods
A validated LC-MS/MS method quantified 21-DFZ in human plasma with a lower limit of quantification (LLOQ) of 0.5 ng/mL , enabling precise pharmacokinetic studies . Key parameters include:
Clinical Comparisons
- Drug Interactions : Co-administration with CYP3A4 inhibitors (e.g., ketoconazole) increases 21-DFZ exposure by 3×, necessitating dose reduction .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
